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Compound of Interest

Compound Name: 4-(Methylthio)phenylacetonitrile

Cat. No.: B1302252

In-Depth Technical Safety Guide: 4-
(Methylthio)phenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety information for
4-(Methylthio)phenylacetonitrile (CAS No. 38746-92-8), also known as 2-(4-
methylsulfanylphenyl)acetonitrile. The information is compiled from various safety data sheets
and chemical databases to ensure a thorough understanding of its properties and associated
hazards.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of 4-(Methylthio)phenylacetonitrile
are summarized in the table below. This data is essential for proper handling, storage, and use
in a laboratory setting.
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Property Value Citation(s)
CAS Number 38746-92-8 [1][21[3]
Molecular Formula CoHoNS [1][3]
Molecular Weight 163.24 g/mol [3]
Appearance Off-white to yellow solid [4115]
Melting Point 42-43 °C [31[4]
Boiling Point 120.5-127.5 °C at 1 Torr [415]
Density 1.1+0.1 g/cm3 [2]
Storage Temperature Sealed in a dry place at room e
temperature

Hazard Identification and Classification

4-(Methylthio)phenylacetonitrile is classified as an irritant. The following table outlines its
hazard statements and precautionary measures as per the Globally Harmonized System
(GHS).
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Toxicological Information

A thorough review of available safety data indicates that specific quantitative toxicological
studies, such as LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%), for 4-
(Methylthio)phenylacetonitrile have not been widely conducted or published. Several
sources explicitly state that data on acute toxicity (oral, dermal, inhalation), carcinogenicity,
mutagenicity, and reproductive toxicity is not available.[6][7] The toxicological properties of this
compound have not been thoroughly investigated.[7]

Experimental Protocols

While specific experimental reports on the toxicology of 4-(Methylthio)phenylacetonitrile are
not readily available, the evaluation of its irritant properties would follow standardized
guidelines. The methodologies for assessing skin and eye irritation are well-established by the
Organisation for Economic Co-operation and Development (OECD).
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OECD Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method

This in vitro test is designed to identify substances that cause skin irritation.[1][3][8]
Methodology:

» Test System: A three-dimensional reconstructed human epidermis model is used, which
mimics the upper layers of human skin.[4]

o Application: The test chemical is applied topically to the surface of the RhE tissue.[4]
o Exposure: The exposure time is typically up to 60 minutes.

 Viability Assessment: After exposure and a post-incubation period, cell viability is determined
using a colorimetric assay, most commonly the MTT assay. In this assay, the vital dye MTT is
converted by mitochondrial enzymes of viable cells into a blue formazan salt, which is then
extracted and measured spectrophotometrically.[4]

o Classification: A substance is classified as a skin irritant if the tissue viability is reduced
below a certain threshold (typically < 50%) compared to a negative control.[4]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline describes the procedure for assessing the potential of a substance to cause eye
irritation or corrosion.[2]

Methodology:

» Weight-of-the-Evidence Analysis: Before in vivo testing, all existing data is evaluated to avoid
unnecessary animal testing.[2][9]

e Animal Model: If required, the test is typically performed on albino rabbits.[9]

o Application: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye serves as a control.[2][9]
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» Observation: The eyes are examined for ocular reactions at specified intervals (e.g., 1, 24,
48, and 72 hours) after application.[10]

e Scoring: The degree of eye irritation is scored based on the cornea, iris, and conjunctiva.
The scores are used to classify the irritancy potential of the substance.

Visualized Workflows and Pathways

To facilitate a clearer understanding of the safety protocols and logical relationships in
assessing the hazards of 4-(Methylthio)phenylacetonitrile, the following diagrams have been
generated using Graphviz.
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Safe Handling Workflow
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:
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Caption: General safe handling workflow for 4-(Methylthio)phenylacetonitrile.
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Tiered Testing Strategy for Irritation Assessment (Based on OECD Guidelines)
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Caption: Tiered testing strategy for skin and eye irritation assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302252#4-methylthio-phenylacetonitrile-material-

safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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